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Compound of Interest

(R)-5-Hydroxymethyl Tolterodine
Compound Name:

Formate
CAS No.: 380636-49-7
Cat. No.: B586286

Get Quote

Introduction & Scientific Context

(R)-5-Hydroxymethyl Tolterodine (5-HMT), also known as Desfesoterodine, represents the
convergent active metabolite for two major antimuscarinic drugs: Tolterodine and Fesoterodine.

While Tolterodine relies on hepatic CYP2D6 for conversion to 5-HMT, Fesoterodine is a
prodrug designed to bypass this rate-limiting enzymatic step, undergoing rapid hydrolysis by
ubiquitous non-specific esterases.[1] Consequently, 5-HMT is the primary pharmacological
agent responsible for treating Overactive Bladder (OAB) in patients receiving Fesoterodine.

Why the Formate Salt? Reference standards for 5-HMT are frequently supplied as the Formate
salt (unlike the Tartrate salt of Tolterodine or Fumarate salt of Fesoterodine). This is primarily
due to:

o LC-MS Compatibility: Formate is a volatile counterion, preventing ion suppression common
with non-volatile salts (e.g., phosphates) during Mass Spectrometry.
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o Solubility: The formate salt exhibits superior solubility in methanol and aqueous organic
mixtures compared to the free base.

This guide provides a standardized workflow for using (R)-5-HMT Formate in bioanalytical and
QC environments.

Physicochemical Data Sheet

Table 1. Compound Specifications

Property Details

] (R)-2-(3-(diisopropylamino)-1-phenylpropyl)-4-
Chemical Name
(hydroxymethyl)phenol formate

Desfesoterodine Formate; PNU-200577; 5-HMT
Synonyms
Formate

380636-49-7 (Formate Salt) / 124937-52-6

(Free Base)

CAS Number

Molecular Formula

Molecular Weight 387.51 g/mol (Salt) / 341.49 g/mol (Free Base)
Salt/Base Ratio 1.135 (Correction Factor)
pKa ~9.3 (Amine), ~10.0 (Phenol)
LogD (pH 7.4) 0.74 (Less lipophilic than Tolterodine)

- Methanol (>20 mg/mL), DMSO, Water (Freely
Solubility

soluble)

Storage -20°C, Desiccated.[2][3] Hygroscopic.

Metabolic Pathway Visualization

Understanding the formation of 5-HMT is critical for designing pharmacokinetic (PK) studies.
The diagram below illustrates the convergence of Tolterodine and Fesoterodine metabolism.
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Figure 1: Convergent metabolism of Fesoterodine and Tolterodine to the active moiety (R)-5-
HMT.

Protocol: Preparation of Reference Standards

CRITICAL WARNING: The most common error in 5-HMT analysis is neglecting the salt
correction factor. You must calculate the concentration based on the Free Base content, as the
formate ion is analytically invisible in the positive ion mode MRM transitions used for the drug.

Step 1: Salt Correction Calculation

To prepare a stock solution of

(Free Base equivalent):

Rule: Weigh 1.135 mg of the Formate salt to achieve 1.00 mg of active analyte.

Step 2: Stock Solution Preparation

e Weighing: Accurately weigh ~1.14 mg of (R)-5-HMT Formate into a low-actinic (amber) glass
vial.

» Dissolution: Add Methanol (LC-MS grade) to achieve the calculated free-base concentration
(e.g., if 1.14 mg salt is weighed, add 1.004 mL Methanol).

e Mixing: Vortex for 30 seconds. Sonication is rarely needed but permissible for 1 minute.
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o Storage: Aliquot into single-use vials and store at -80°C. Stability is validated for 6 months at
-80°C.

Protocol: LC-MS/MS Quantification Method[4][5][6]
This method is optimized for plasma matrices, utilizing the Formate salt standard for calibration.

Table 2: Chromatographic Conditions

Parameter Setting

Instrument UHPLC coupled to Triple Quadrupole MS

Ascentis Express RP-Amide or Waters BEH

Column
C18 (50 x 2.2 mm, 1.7 pm)
Column Temp 40°C
Mobile Phase A 10 mM Ammonium Formate in Water (pH 3.5)
Mobile Phase B Acetonitrile (LC-MS Grade)
Flow Rate 0.4 mL/min
Injection Vol 2-5 uL

Table 3: Gradient Profile

Time (min) % Mobile Phase B Event

0.0 10% Initial Hold

0.5 10% Load

3.0 90% Elution Ramp
3.5 90% Wash

3.6 10% Re-equilibration
5.0 10% End
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Table 4: MS/MS Transitions (ESI Positive)

Precursor o
Analyte Product (m/z) Cone (V) Collision (eV)
(m/z)
(R)-5-HMT 342.2 223.1 (Quant) 30 25
147.1 (Qual) 30 35
5-HMT-d14 (Is) 3263 223.1 30 25

Note: The precursor is 342.2 because the free base MW is 341.49. The formate ion (MW 45) is
lost in the source.

Analytical Workflow Diagram
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Figure 2: Step-by-step bioanalytical workflow for 5-HMT quantification.

Expert Insights & Troubleshooting
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Isomer Scrambling

(R)-5-HMT contains a chiral center. While the (R)-enantiomer is the active drug, harsh acidic
conditions (>60°C with strong acid) can lead to racemization.

o Recommendation: Keep sample processing temperatures below 40°C. Use Ammonium
Formate buffers (pH ~3.5-4.0) rather than strong TFA solutions.

Carryover

Due to the secondary amine and phenolic group, 5-HMT can adhere to metallic surfaces in the
HPLC system.

e Solution: Use a needle wash of Acetonitrile:lIsopropanol:Water:Formic Acid (40:40:20:0.1).

Internal Standard Selection

Always use deuterated 5-HMT-d14 rather than Tolterodine-d6. Tolterodine has significantly
different lipophilicity (LogD 1.83 vs 0.[1][4]74) and will not compensate for matrix effects or
recovery variations as effectively as the structural analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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